Cas no 898790-48-2 (3-Cyanophenyl cyclobutyl ketone)

• Product Name: 3-Cyanophenyl cyclobutyl ketone
• CAS No: 898790-48-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD03841252
• CID: 1948455
• PubChem ID: 24724118
• Update Time: 2025-05-20

3-Cyanophenyl cyclobutyl ketone Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutanecarbonyl)benzonitrile
• 3-CYANOPHENYL CYCLOBUTYL KETONE
• CTK5G6711
• AG-H-67005
• KB-181942
• (3-cyanophenyl)(cyclobutyl)methanone
• 898790-48-2
• AKOS006277874
• EN300-305959
• 3-CYANOPHENYLCYCLOBUTYLKETONE
• MFCD03841252
• CS-0245500
• Z1198163455
• DTXSID70642517
• 3-cyclobutanecarbonylbenzonitrile
• 3-Cyanophenyl cyclobutyl ketone

• MDL： MFCD03841252
• Inchi： 1S/C12H11NO/c13-8-9-3-1-6-11(7-9)12(14)10-4-2-5-10/h1,3,6-7,10H,2,4-5H2
• InChI Key： ARDHMRMXPTZBMD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1CCC1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 330°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.565
• PSA: 40.86000
• LogP: 2.54108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Cyanophenyl cyclobutyl ketone

Introduction to 3-Cyanophenyl cyclobutyl ketone (CAS No. 898790-48-2)

3-Cyanophenyl cyclobutyl ketone, identified by the Chemical Abstracts Service registry number 898790-48-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and anti-inflammatory pathways. Its unique structural features, combining a cyano-substituted phenyl ring with a cyclobutyl ketone moiety, make it a valuable building block for the development of novel therapeutic agents.

The structural motif of 3-cyanophenyl cyclobutyl ketone consists of a benzene ring substituted with a cyano group at the para position, linked to a five-membered cyclobutane ring terminated by a ketone functional group. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in drug design. The cyano group, being highly polar, influences the molecule's solubility and reactivity, while the cyclobutyl ring introduces conformational constraints that can modulate binding interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-cyanophenyl cyclobutyl ketone and its derivatives. The compound has been investigated as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory responses. Specifically, derivatives of this scaffold have shown promise in modulating the activity of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Preliminary studies indicate that certain analogs exhibit inhibitory effects comparable to existing non-steroidal anti-inflammatory drugs (NSAIDs) but with potentially improved selectivity and reduced side effects.

Moreover, the cyano-substituted phenyl ring in 3-cyanophenyl cyclobutyl ketone provides a handle for further functionalization through nucleophilic addition or transition-metal-catalyzed cross-coupling reactions. This chemical versatility has enabled researchers to generate libraries of structurally diverse compounds for high-throughput screening (HTS) campaigns. Such efforts have led to the identification of novel scaffolds with enhanced pharmacokinetic profiles and target engagement properties.

Recent advances in computational chemistry have further accelerated the exploration of 3-cyanophenyl cyclobutyl ketone derivatives. Molecular docking simulations have been employed to predict binding affinities and interactions between these compounds and biological targets such as protein kinases and ion channels. These computational studies have guided experimental efforts by prioritizing lead compounds with high predicted efficacy and minimal off-target effects.

The synthesis of 3-cyanophenyl cyclobutyl ketone itself presents an interesting challenge due to the need to construct both the cyclobutane ring and the cyano-substituted phenyl moiety in a single synthetic sequence. Traditional approaches involve multi-step reactions starting from readily available precursors such as phenacyl bromides or cyanobenzene derivatives. However, recent methodologies have focused on more efficient one-pot or catalytic processes that minimize byproduct formation and improve overall yields.

In conclusion, 3-cyanophenyl cyclobutyl ketone (CAS No. 898790-48-2) represents a promising scaffold for medicinal chemistry applications. Its unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy and safety profiles. As research continues to uncover new synthetic strategies and pharmacological targets, this compound is poised to play an increasingly significant role in drug discovery and development.